4H-Thieno[3,4-c]pyran-4,6(7H)-dione

• IUPAC Name: 7H-thieno[3,4-c]pyran-4,6-dione
• InChI: InChI=1S/C7H4O3S/c8-6-1-4-2-11-3-5(4)7(9)10-6/h2-3H,1H2
• InChI Key: DVJRFNXUPCOKTM-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CSC=C2C(=O)OC1=O
• Molecular Formula: C7H4O3S
• Molecular Weight: 168.17 g/mol

Description

4H-Thieno[3,4-c]pyran-4,6(7H)-dione, also known as 4H-thieno[3,4-c]pyran-4,6-dione or simply thienopyran-4,6-dione, is a heterocyclic organic compound with a five-membered ring structure and a keto group. It is a versatile compound that has been used in a variety of applications in the laboratory, including as a synthetic intermediate, a drug candidate, and a biological probe.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Methods : Thieno[3,4-b]pyrazines, a class closely related to 4H-Thieno[3,4-c]pyran-4,6(7H)-dione, have been synthesized through efficient methods, solving previous issues in precursor preparation (Kenning et al., 2002).
• Structural and Reactivity Analysis : These compounds have been characterized structurally, including electrochemical and pK(a) studies, providing insights into their reactivity and potential applications (Kenning et al., 2002).

Semiconductor and Photovoltaic Applications

• Organic Thin Film Transistors (OTFTs) : Pyrazino[2,3-g]quinoxaline-2,7-dione, a related compound, has been used in π-conjugated polymers showing significant semiconductor performance in OTFTs (Quinn et al., 2016).
• Photovoltaic Devices : A thieno[3,4-c]pyrrole-4,6-dione-based copolymer demonstrated efficiency in photovoltaic devices, indicating its potential in solar cell applications (Zou et al., 2010).

Medicinal Chemistry

• Anticancer Properties : Thieno[3,2-c]pyran-4-one based molecules, which are structurally similar, have been designed as potential anticancer agents, with some showing significant growth inhibition of cancer cells in vitro (Nakhi et al., 2012).

Electronic and Optical Materials

• Tunable Fluorescence : Substituent-dependent tunable fluorescence has been observed in thieno[3,2-c]pyrans, indicating their potential use in electronic and optical materials (Sahu et al., 2014).

Safety and Hazards

The safety data sheet for a related compound, (6,7-Dihydro-4H-thieno[3,2-c]pyran-4-yl)methylamine, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It has acute oral toxicity, can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.